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Compound of Interest

Compound Name:
2-Bromo-5-

(methylsulfonyl)pyridine

Cat. No.: B1277463 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for 2-Bromo-5-(methylsulfonyl)pyridine, including operational and disposal plans.

Chemical and Physical Properties

Property Value

Molecular Formula C₆H₆BrNO₂S[1][2]

Molecular Weight 236.09 g/mol [1]

Physical State Solid, powder[3]

Appearance Beige[3]

Melting Point 65 - 69 °C / 149 - 156.2 °F[3]

Signal Word Warning[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-5-(methylsulfonyl)pyridine is classified as an irritant and is harmful if swallowed or

inhaled. It can cause skin, eye, and respiratory irritation.[3][4][5] Therefore, strict adherence to
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PPE protocols is mandatory.

Body Part
Personal Protective
Equipment

Specifications and
Guidelines

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing.[3][4]

Hands Chemical-Resistant Gloves

Nitrile or other suitable

chemical-resistant gloves

should be worn. Always

inspect gloves for integrity

before use.[6]

Body Laboratory Coat

A flame-resistant lab coat

should be worn and fully

fastened.

Respiratory Fume Hood or Respirator

All handling of the solid and

any solutions should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors.[4]

If a fume hood is not available,

a NIOSH-approved respirator

with an appropriate cartridge is

necessary.[6][7]

Feet Closed-Toe Shoes
Full-coverage shoes are

required in the laboratory.

Experimental Workflow and Handling Procedures
A systematic approach is crucial for the safe handling of 2-Bromo-5-(methylsulfonyl)pyridine.

The following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 2-Bromo-5-(methylsulfonyl)pyridine

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to Handling

Prepare Solution in Fume Hood

Perform Reaction in Fume Hood

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Segregate Waste

Dispose of Waste in Labeled Containers
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Step-by-Step Handling Protocol:

Preparation:

Put on all required personal protective equipment as detailed in the table above.

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment, such as glassware, spatulas, and solvents, and place

them inside the fume hood.

Handling:

Conduct all manipulations of 2-Bromo-5-(methylsulfonyl)pyridine within the fume hood.

When weighing the solid, use a disposable weigh boat to minimize contamination.

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Keep the container tightly closed when not in use.[3]

Cleanup:

Decontaminate all surfaces and glassware that have come into contact with the chemical.

Wash hands thoroughly with soap and water after handling.[3][4]

Spill and Emergency Procedures
Spills:

Small Spills: For minor spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite). Sweep up the absorbed material and place it in a

designated, sealed container for hazardous waste disposal.[3]

Large Spills: In the event of a large spill, evacuate the immediate area and notify your

institution's environmental health and safety department.

First Aid:
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Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, seek immediate

medical attention.[3][4]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water.[3][4] Remove contaminated clothing.

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.

[3][4] Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention.

Ingestion: If swallowed, call a poison control center or doctor immediately.[3][4]

Disposal Plan
All waste containing 2-Bromo-5-(methylsulfonyl)pyridine must be treated as hazardous

waste.

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and

absorbent materials, in a clearly labeled, sealed container for solid hazardous waste.

Liquid Waste: Solutions containing this compound should be collected in a separate, labeled

container for hazardous liquid waste.

Disposal: All waste must be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][4][8] Do not dispose of this chemical

down the drain.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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